Cas no 301673-16-5 (tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate)

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate Properties

Names and Identifiers

• 1-Boc-3-hydroxymethylpiperazine
• tert-Butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• 3-HYDROXYMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(tert-Butoxycarbonyl)-3-(hydroxymethyl)piperazine
• 1-Boc-(3-Hydroxymethyl)piperazine
• 1-Boc-3-hydroxymethyl-piperazine
• 3-(HYDROXYMETHYL)-1-PIPERAZINE CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 4-Boc-2-hydroxymethyl-piperazine
• 1-(tert.butyloxycarbonyl)-3-hydroxymethyl-piperazine
• 1,1-dimethylethyl 3-(hydroxymethyl)-1-piperazinecarboxylate
• 1-N-Boc-3-Hydroxymethypiperazine
• 3-(R)-hydroxymethyl-piperazine-1-carboxyl
• 4-N-Boc-2-hydroxymethylpiperazine
• 1-Boc-3-(hydroxymethyl)piperazine
• 3-(Hydroxymethyl)piperazine-1-carboxylic Acid tert-Butyl Ester
• NSILYQWHARROMG-UHFFFAOYSA-N
• 301673-16-5
• AC-2378
• SY020478
• SY017685
• MFCD04115304
• EN300-101984
• 3-(hydroxymethyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• A5559
• B4716
• Q-102950
• tert-butyl3-(hydroxymethyl)piperazine-1-carboxylate
• DTXSID00625338
• 4-N-Boc-2-hydroxymethylpiperazine, AldrichCPR
• tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate;
• 1-Piperazinecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• AS-18877
• racemic tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• 3-HYDROXYmethylpipERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• FT-0601755
• SCHEMBL336866
• AB91508
• Z1349170246
• CS-D0661
• PB15813
• BP-13131
• AKOS005258471
• AM10372
• SY008701
• 4-tert-Butyloxycarbonyl-2-hydroxymethylpiperazine
• PB20135
• FT-0601756
• (+/-) Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• FT-0601754
• (s)-1-boc-3-(hydroxymethyl)piperazine
• DB-016745
• +Expand

• MDL： MFCD04115304
• InChIKey： NSILYQWHARROMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-8(6-12)7-13/h8,11,13H,4-7H2,1-3H3
• SMILES： CC(C)(C)OC(=O)N1CCNC(CO)C1

Computed Properties

• Exact Mass: 216.147393g/mol
• Surface Charge: 0
• XLogP3: -0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.147393g/mol
• Monoisotopic Mass: 216.147393g/mol
• Topological Polar Surface Area: 61.8Ų
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.45430
• PSA: 61.80000
• Refractive Index: 1.478
• Boiling Point: 322.8°C at 760 mmHg
• Melting Point: 93.0 to 97.0 deg-C
• Flash Point: 149.1℃
• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.085

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%